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Compound of Interest

Compound Name: 3-(Diethylamino)propylamine

Cat. No.: B094944

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides critical safety and logistical information for the
use of 3-(Diethylamino)propylamine, a flammable and corrosive compound that is also
harmful if swallowed or in contact with skin.[1][2][3] Adherence to these guidelines is essential
for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

3-(Diethylamino)propylamine is classified under several hazard categories. Understanding
these classifications is the first step in safe handling.
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Hazard Class

GHS Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor.[1][2][3]
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4
[2](3]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin.[1][2]

Skin Corrosion/Irritation

H314: Causes severe skin
Category 1B
burns and eye damage.[1][2]

Serious Eye Damage/Eye

H314: Causes severe skin

o Category 1
Irritation burns and eye damage.[1]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[1][2]
) o H402: Harmful to aquatic life.
Acute Aquatic Toxicity Category 3

[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[1][3]

The following table summarizes the required PPE for handling 3-(Diethylamino)propylamine.
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Body Part Protection Specification

Chemical goggles or a face
Eyes/Face Safety Goggles, Face Shield shield are necessary to protect

against splashes.[4]

Ski Protective Gloves, Protective Wear suitable protective
in
Clothing gloves and clothing.[1][4]
In case of inadequate
ventilation, wear respiratory
Respiratory Respirator protection. A type ABEK

(EN14387) respirator filter is

recommended.[5]

Always inspect PPE before use and ensure it is in good condition. Contaminated work clothes
should be laundered by individuals who have been informed of the hazards.[6]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
chemical's integrity.

Handling:

e Avoid contact with skin, eyes, and personal clothing.[1]

e Wash hands thoroughly after handling.[1]

e Avoid breathing fumes, mist, or vapors.[1][4]

o Use only in a well-ventilated area.[1][3]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][3][4]

e Use non-sparking tools and take precautionary measures against static discharge.[1][3][4]

e Do not eat, drink, or smoke when using this product.[1][4][6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/549975
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0692.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/DEAPA.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://aksci.com/sds/J54211_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0692.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Storage:

Store in a tightly-closed container when not in use.[1][4]

e Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

o Keep away from sources of ignition.[1]

o Store locked up.[1][3]

¢ Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[1][7]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Obtain medical aid

immediately.[1][3] Wash contaminated clothing

before reuse.[1][3]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1][4]
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In case of a spill or leak, evacuate personnel from the area and remove all ignition sources.[4]
[6] Absorb the spill with inert material such as dry sand or earth and place it into a suitable
disposal container.[1][6]

Disposal Plan

3-(Diethylamino)propylamine and its containers must be disposed of as hazardous waste.

o Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.
[1][3] Consult federal, state, and local hazardous waste regulations to ensure complete and
accurate classification and disposal.[1]

o Container Disposal: Do not reuse empty containers as they may contain residual flammable
vapors.[4] Dispose of them as unused product.[1]

Operational Workflow for Handling 3-
(Diethylamino)propylamine

The following diagram outlines the standard operating procedure for safely handling 3-
(Diethylamino)propylamine in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-(Diethylamino)propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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